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Compound of Interest

Compound Name: Sligrl-NH2

Cat. No.: B3028222 Get Quote

For Immediate Use by Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

Sligrl-NH2, a PAR2 agonist peptide. While Sligrl-NH2 (trifluoroacetate salt) is not classified as

a hazardous substance according to the Globally Harmonized System (GHS), adherence to

proper laboratory waste management protocols is essential to ensure personnel safety and

environmental protection.[1] All procedures must be performed in accordance with local, state,

and federal regulations, as well as institutional policies.

Hazard Assessment and Personal Protective
Equipment (PPE)
Before beginning any disposal procedure, it is crucial to conduct a risk assessment. The Safety

Data Sheet (SDS) for Sligrl-NH2 (trifluoroacetate salt) indicates no specific hazards, and as

such, no special measures are generally required.[1] However, as a matter of good laboratory

practice, standard PPE should be worn.

Recommended Personal Protective Equipment:

Gloves: Nitrile or latex gloves to prevent skin contact.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect clothing and skin.
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Disposal of Unused or Expired Solid Sligrl-NH2
Unused or expired solid Sligrl-NH2 should be managed as non-hazardous chemical waste.

Procedure:

Segregation: Ensure the solid Sligrl-NH2 is not mixed with any hazardous materials.

Packaging: Securely seal the original container or a new, clearly labeled container. The label

should include the chemical name ("Sligrl-NH2") and state that it is "Non-Hazardous Waste

for Disposal."

Collection: Dispose of the packaged solid waste through your institution's chemical waste

program. Some institutions may permit disposal of small quantities of non-hazardous solids

in the regular trash, but this should be confirmed with your Environmental Health and Safety

(EHS) department.[2][3]

Disposal of Sligrl-NH2 Solutions
Aqueous solutions of Sligrl-NH2, such as those prepared in water, PBS, or other buffers, are

considered non-hazardous. Solutions of Sligrl-NH2 in organic solvents like DMSO or ethanol

should be handled with consideration for the hazards of the solvent.

Aqueous Solutions (e.g., in water or PBS):

Volume and Concentration: For small quantities of dilute aqueous solutions, disposal down

the sanitary sewer may be permissible, followed by flushing with a copious amount of water.

[4] Always verify this with your institution's EHS guidelines, as some facilities have specific

restrictions on sewer disposal.[4]

pH Neutralization: If the solution is acidic or basic, neutralize it to a pH between 5 and 9

before drain disposal.[4]

Alternative for Large Volumes: For larger volumes or if drain disposal is not permitted, collect

the aqueous waste in a clearly labeled container ("Aqueous Non-Hazardous Waste: Sligrl-
NH2") for collection by your institution's waste management service.[4]

Organic Solutions (e.g., in DMSO or Ethanol):
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Segregation: These solutions must be collected as hazardous chemical waste due to the

flammability and potential toxicity of the organic solvent.

Collection: Collect in a designated, compatible, and properly sealed waste container labeled

with the solvent and solute ("Hazardous Waste: Sligrl-NH2 in [Solvent Name]").

Disposal: Manage the container through your institution's hazardous waste disposal

program. Do not mix incompatible waste streams.[5]

Disposal of Contaminated Labware and Materials
Labware, such as pipette tips, tubes, and flasks, as well as materials like gloves and paper

towels contaminated with Sligrl-NH2, should be disposed of based on the nature of the

contamination.

Procedure:

Decontamination: Whenever possible, decontaminate reusable glassware by washing with a

suitable solvent and detergent.

Solid Waste: For disposable items lightly contaminated with Sligrl-NH2 (especially in its solid

form or in aqueous solutions), these can typically be disposed of in the regular laboratory

trash or a designated container for non-hazardous solid waste.[2]

Sharps: Needles or other sharps contaminated with Sligrl-NH2 should be placed in a

designated sharps container for disposal as medical waste.

Gross Contamination: Items with significant amounts of Sligrl-NH2 should be treated as

chemical waste, following the procedures for the solid or liquid form of the peptide.

Summary of Disposal Pathways
The following table summarizes the recommended disposal routes for different forms of Sligrl-
NH2 waste.
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Waste Type Recommended Disposal Pathway

Unused/Expired Solid Sligrl-NH2

Package in a sealed, labeled container and

dispose of through the institutional chemical

waste program as non-hazardous waste.

Aqueous Sligrl-NH2 Solutions

Small quantities of dilute solutions may be

eligible for drain disposal with ample water,

pending institutional approval. Otherwise, collect

in a labeled container for non-hazardous

aqueous waste pickup.[4]

Organic Sligrl-NH2 Solutions

Collect in a designated hazardous waste

container, segregated by solvent type, for

disposal through the institutional hazardous

waste program.

Contaminated Labware (non-sharps)
Dispose of in the regular laboratory trash or

designated non-hazardous solid waste stream.

Contaminated Sharps Dispose of in a designated sharps container.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Sligrl-
NH2 waste.
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Caption: Sligrl-NH2 Waste Disposal Decision Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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